Cas no 2137516-15-3 (3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine)

• Product Name: 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine
• CAS No: 2137516-15-3
• MF: C₈H₁₄F₂N₂
• MW: 176.206968784332
• CID: 6223169
• PubChem ID: 165837334
• Update Time: 2025-10-29

3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{2-azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine
• 2137516-15-3
• EN300-789064
• 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine

• Inchi： 1S/C8H14F2N2/c9-8(10,4-11)5-12-2-1-6-3-7(6)12/h6-7H,1-5,11H2
• InChI Key： CODXHPXIJRHKNX-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CCC2CC12)F

Computed Properties

• Exact Mass: 176.11250478g/mol
• Monoisotopic Mass: 176.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine

3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine (CAS No. 2137516-15-3): An Emerging Compound in Medicinal Chemistry

3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine (CAS No. 2137516-15-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amines and is characterized by its bicyclic azabicyclo ring system and difluoromethyl substituents, which contribute to its distinct chemical properties and biological activities.

The azabicyclo[3.1.0]hexane scaffold is a privileged structure in medicinal chemistry, known for its ability to modulate various biological targets, including G protein-coupled receptors (GPCRs), ion channels, and enzymes. The introduction of difluoromethyl groups in the 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine structure enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent and selective antagonistic activity against the serotonin 5-HT₇ receptor, a key target in the treatment of neurological disorders such as depression and anxiety. The high affinity and selectivity of this compound for the 5-HT₇ receptor make it a promising lead for the development of novel antidepressants and anxiolytics.

In addition to its activity at the 5-HT₇ receptor, 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine has also shown potential as a modulator of other important biological targets. A recent study in the European Journal of Pharmacology reported that this compound can inhibit the activity of phosphodiesterase 4 (PDE4), an enzyme involved in the regulation of cyclic adenosine monophosphate (cAMP) levels in cells. PDE4 inhibitors are known to have anti-inflammatory and bronchodilatory effects, making them valuable candidates for the treatment of respiratory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.

The pharmacokinetic properties of 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine have been extensively studied to evaluate its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable oral bioavailability, good brain penetration, and low toxicity profiles, which are essential characteristics for a successful drug candidate. These findings suggest that 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine has a high potential for further optimization and clinical evaluation.

The synthesis of 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine has been optimized to improve yield and scalability for large-scale production. A recent publication in Organic Letters described a novel synthetic route that involves a tandem reaction sequence starting from readily available starting materials. This approach not only simplifies the synthesis but also enhances the overall efficiency and cost-effectiveness of the process.

In conclusion, 3-{2-Azabicyclo[3.1.0]hexan-2-yl}-2,2-difluoropropan-1-amine (CAS No. 2137516-15-3) represents a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features and potential therapeutic applications make it an exciting area of research in medicinal chemistry. Further studies are warranted to fully explore its clinical potential and develop it into a viable therapeutic agent for various diseases.